2-(Biaryl)carbapenems

• Molecular Formula: C21H19NO4
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 6-(1-hydroxyethyl)-7-oxo-3-(4-phenylphenyl)-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• InChI: InChI=1S/C21H19NO4/c1-12(23)18-17-11-16(19(21(25)26)22(17)20(18)24)15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-10,12,17-18,23H,11H2,1H3,(H,25,26)
• InChI Key: ANDVEUKOOBWYKC-UHFFFAOYSA-N
• SMILES: CC(C1C2CC(=C(N2C1=O)C(=O)O)C3=CC=C(C=C3)C4=CC=CC=C4)O

Description

C2 Biaryl Substituent

The biphenyl or heterobiaryl group at C2 introduces steric hindrance that limits access to β-lactamase active sites. For example, the 2-(biphenyl) derivative in US Patent 5,025,006 shows 4–8-fold greater stability against IMP-1 MBL compared to imipenem. This moiety also enhances membrane penetration in Gram-negative bacteria due to increased lipophilicity.

β-Lactam Ring Modifications

Unlike classical carbapenems, some 2-(biaryl) analogs feature a 1β-methyl group (e.g., doripenem analogs), which prevents hydrolysis by renal dehydropeptidase-I and extends half-life. Additionally, the absence of a C6 hydroxyethyl group in certain derivatives (e.g., Patent EP1222194B1) reduces susceptibility to AmpC β-lactamases.

Stereochemical and Electronic Effects

The axial chirality of biaryl groups, as seen in ortho-substituted derivatives, creates distinct binding interactions with PBPs. For instance, the (S)-configured 2-(3-pyridylphenyl)carbapenem derivative exhibits 16-fold higher affinity for PBP2 of Pseudomonas aeruginosa than its (R)-enantiomer. Electronic effects from electron-withdrawing substituents (e.g., nitro, sulfonyl) further stabilize the β-lactam ring against nucleophilic attack.

Table 2: Structural Comparison of Classical vs. 2-(Biaryl)carbapenems

Feature	Classical Carbapenems	2-(Biaryl)carbapenems
C2 Substituent	Hydroxyethyl, methyl	Biphenyl, heterobiaryl
β-Lactamase Stability	Moderate (susceptible to MBLs)	High (resistant to IMP/VIM-type MBLs)
Spectrum	Broad (Gram-negative and positive)	Enhanced Gram-negative (e.g., Acinetobacter)
Synthesis Complexity	Moderate	High (requires asymmetric cross-coupling)

Comparison with Similar Compounds

Comparative Analysis with Related Compounds

Carbapenems vs. β-Lactam/β-Lactamase Inhibitors (BL/BLIs)

Carbapenems have traditionally been preferred for treating infections caused by extended-spectrum β-lactamase-producing Enterobacteriaceae (ESBL-PE).

• Empirical Therapy : Mortality rates were 22.1% (carbapenems) vs. 20.5% (BL/BLIs) (RR: 1.05; 95% CI: 0.83–1.37) .
• Definitive Therapy : Mortality rates were similar (RR: 0.62; 95% CI: 0.25–1.52) .

Table 1: Efficacy of Carbapenems vs. BL/BLIs in ESBL-PE BSI

Therapy Type	Mortality (Carbapenems)	Mortality (BL/BLIs)	Relative Risk (95% CI)
Empirical	22.1%	20.5%	1.05 (0.83–1.37)
Definitive	79.3%	20.6%	0.62 (0.25–1.52)

BL/BLIs may serve as alternatives to carbapenems in non-critical cases, reducing selective pressure for carbapenem-resistant pathogens .

Carbapenems vs. Cephalosporins and Quinolones

• Cephalosporins : Carbapenems showed lower mortality in definitive therapy compared to cephalosporins alone (RR: 0.62; 95% CI: 0.25–1.52) .
• Quinolones: No significant mortality difference in definitive therapy (RR: 1.02; 95% CI: 0.83–1.25) .

Synergistic Combinations

Rifampicin combined with carbapenems enhances antibacterial activity against resistant Acinetobacter baumannii:

• Subinhibitory Concentrations : Fractional Inhibitory Concentration Index (FICI) of 1/8–1/4 improved carbapenem efficacy .
• Biofilm Eradication : 44–75% reduction in biofilm viability at 16× MIC .

Table 2: Synergistic Effects of Rifampicin + Carbapenems

Parameter	Result
FICI Range	1/8–1/4 (synergistic)
Bacterial Viability Reduction	2- to 4-log reduction (time-kill)
Biofilm Disruption	Confirmed via SEM imaging

Antimicrobial Resistance and Consumption Trends

Carbapenem resistance remains a critical concern. Consumption data (2016–2019) highlights fluctuating use:

Table 3: Antibiotic Consumption (Doses per 1000 Beds)

Year	ESBLs	Penicillins	Cephalosporins	Carbapenems
2016	611.71	467.68	357.99	170.32
2017	651.91	459.50	577.65	11.12
2018	821.02	56.97	138.70	22.94
2019	82.51	5.32	24.08	5.61

Carbapenem use declined sharply after 2016, likely due to resistance stewardship programs .

Potential Advantages of 2-(Biaryl)carbapenems

• Enhanced Stability : The biaryl group may improve resistance to hydrolytic enzymes, extending half-life.
• Synthetic Accessibility : Biaryl motifs are efficiently synthesized via palladium-catalyzed Suzuki cross-coupling , enabling scalable production.
• Natural Occurrence : Identified in bioactive natural products (e.g., cow urine metabolites), hinting at evolutionary optimization for antimicrobial activity .